molecular formula C6H8N2O3 B2746662 ethyl 5-oxo-4,5-dihydro-1H-pyrazole-4-carboxylate CAS No. 99115-76-1

ethyl 5-oxo-4,5-dihydro-1H-pyrazole-4-carboxylate

Cat. No. B2746662
CAS RN: 99115-76-1
M. Wt: 156.141
InChI Key: FTVCASSWGUDZNM-UHFFFAOYSA-N
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Description

Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-4-carboxylate, also known as Meldrum’s acid ester, is a chemical compound with the molecular formula C7H9NO3 . It is a derivative of Meldrum’s acid and is commonly used in organic synthesis as a versatile reagent for the preparation of various heterocyclic compounds .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C7H9NO3 . The molecular weight of this compound is 156.14 .

Safety and Hazards

When handling this compound, it is recommended to wear personal protective equipment/face protection. Ensure adequate ventilation. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation .

properties

IUPAC Name

ethyl 5-oxo-1,4-dihydropyrazole-4-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O3/c1-2-11-6(10)4-3-7-8-5(4)9/h3-4H,2H2,1H3,(H,8,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FTVCASSWGUDZNM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1C=NNC1=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

156.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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